Cas no 2138059-98-8 (2-butylimidazo1,2-apyridine-3-sulfonyl chloride)

• Product Name: 2-butylimidazo1,2-apyridine-3-sulfonyl chloride
• CAS No: 2138059-98-8
• MF: C₁₁H₁₃ClN₂O₂S
• MW: 272.751120328903
• CID: 6258252
• PubChem ID: 165499954
• Update Time: 2025-05-22

2-butylimidazo1,2-apyridine-3-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-butylimidazo1,2-apyridine-3-sulfonyl chloride
• 2138059-98-8
• EN300-1197505
• 2-butylimidazo[1,2-a]pyridine-3-sulfonyl chloride

• Inchi： 1S/C11H13ClN2O2S/c1-2-3-6-9-11(17(12,15)16)14-8-5-4-7-10(14)13-9/h4-5,7-8H,2-3,6H2,1H3
• InChI Key： KMHZIXJQQURYGD-UHFFFAOYSA-N
• SMILES： ClS(C1=C(CCCC)N=C2C=CC=CN12)(=O)=O

Computed Properties

• Exact Mass: 272.0386265g/mol
• Monoisotopic Mass: 272.0386265g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 355
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 59.8Ų

Additional information on 2-butylimidazo1,2-apyridine-3-sulfonyl chloride

Comprehensive Introduction to 2-Butylimidazo[1,2-a]pyridine-3-sulfonyl chloride (CAS No. 2138059-98-8)

2-Butylimidazo[1,2-a]pyridine-3-sulfonyl chloride (CAS No. 2138059-98-8) is a specialized sulfonyl chloride derivative widely utilized in pharmaceutical and agrochemical research. This compound belongs to the imidazo[1,2-a]pyridine family, a scaffold renowned for its bioactivity and versatility in drug discovery. With the increasing demand for heterocyclic compounds in medicinal chemistry, this molecule has garnered attention for its potential applications in designing kinase inhibitors and antibacterial agents.

The structural uniqueness of 2-butylimidazo[1,2-a]pyridine-3-sulfonyl chloride lies in its sulfonyl chloride group, which serves as a reactive handle for further functionalization. Researchers frequently employ it as a building block for synthesizing sulfonamides, a class of compounds pivotal in developing anti-inflammatory and antiviral drugs. Recent studies highlight its relevance in addressing drug-resistant infections, a pressing global health concern. Its compatibility with click chemistry and cross-coupling reactions further enhances its utility in high-throughput screening.

In the context of green chemistry, synthetic methodologies for CAS No. 2138059-98-8 have evolved to minimize environmental impact. Innovations like catalyst-free reactions and solvent-free conditions align with the industry’s shift toward sustainable synthesis. This aligns with trending searches on eco-friendly chemical processes and reducing carbon footprints in lab settings. Additionally, its role in proteolysis-targeting chimeras (PROTACs) has sparked interest, as this technology dominates discussions in targeted protein degradation therapies.

From a commercial perspective, 2-butylimidazo[1,2-a]pyridine-3-sulfonyl chloride is cataloged by major chemical suppliers as a high-purity intermediate. Its stability under controlled conditions makes it suitable for long-term storage, a feature often queried by procurement specialists. Analytical data, including HPLC and NMR spectra, are typically provided to ensure reproducibility—a critical factor for QC/QA protocols in API manufacturing.

Emerging applications of this compound include its use in fluorescence labeling and bioconjugation, addressing the growing need for molecular probes in diagnostic imaging. With the rise of AI-driven drug discovery, computational studies on its ADMET properties (absorption, distribution, metabolism, excretion, and toxicity) are increasingly available, catering to researchers optimizing lead compounds.

Regulatory compliance for CAS No. 2138059-98-8 adheres to REACH and GMP guidelines, ensuring its safe handling in industrial and academic settings. Documentation such as SDS (Safety Data Sheets) and COA (Certificates of Analysis) are routinely updated to reflect the latest safety standards—a detail frequently searched by EHS managers.

In summary, 2-butylimidazo[1,2-a]pyridine-3-sulfonyl chloride exemplifies the intersection of innovative chemistry and practical utility. Its multifaceted roles—from pharmaceutical intermediates to diagnostic tools—position it as a valuable asset in modern scientific endeavors. As research trends pivot toward personalized medicine and sustainable practices, this compound is poised to remain a focal point in cutting-edge R&D.